Cas no 2228660-62-4 (5-(3-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(3-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228660-62-4
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 6212764
• PubChem ID: 165637035
• Update Time: 2025-06-16

5-(3-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid
• EN300-2002453
• 2228660-62-4

• Inchi： 1S/C11H8BrNO3/c1-6-7(3-2-4-9(6)12)10-8(11(14)15)5-13-16-10/h2-5H,1H3,(H,14,15)
• InChI Key： XVJMBXBKIIXVLQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2=C(C(=O)O)C=NO2)=C1C

Computed Properties

• Exact Mass: 280.96876g/mol
• Monoisotopic Mass: 280.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(3-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-(3-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228660-62-4)

5-(3-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid, identified by the CAS number 2228660-62-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class of heterocyclic molecules, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its aromatic ring system and the presence of both bromine and carboxylic acid functional groups, make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The 5-(3-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid structure combines the rigidity of the aromatic ring with the flexibility of the oxazole ring, providing a scaffold that can be modified to enhance specific biological properties. The bromine substituent at the 3-position of the phenyl ring introduces a site for further functionalization, while the carboxylic acid group at the 4-position of the oxazole ring offers opportunities for derivatization into esters, amides, or other pharmacologically relevant moieties. These structural attributes have made this compound a subject of interest in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The 5-(3-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid has been investigated for its potential as a lead compound in the development of drugs that modulate enzyme activity or interact with specific biological targets. Its oxazole core is particularly relevant in this context, as oxazoles have shown promise in inhibiting enzymes such as kinases and other protein targets involved in cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. The presence of both bromine and carboxylic acid groups allows for diverse synthetic pathways, enabling chemists to introduce additional functional groups or linkages that could enhance drug-like properties such as solubility, bioavailability, and target specificity. This flexibility has made 5-(3-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid a valuable intermediate in medicinal chemistry campaigns aimed at discovering new therapeutic entities.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, with oxazoles being one of the most frequently explored scaffolds due to their wide range of biological activities. The 5-(3-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid has been tested in various assays to evaluate its interaction with biological targets. Preliminary findings suggest that it exhibits inhibitory activity against certain enzymes and may have potential applications in treating conditions associated with these targets. These results are encouraging and warrant further investigation into its pharmacological profile.

The synthesis of 5-(3-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the oxazole core through condensation reactions between appropriate precursors. Subsequent steps involve bromination and methylation to introduce the aromatic substituents at the desired positions. The final step involves carboxylation to introduce the carboxylic acid group at the 4-position of the oxazole ring. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the product.

The chemical properties of 5-(3-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid make it an interesting candidate for further structural modifications. For instance, replacing the bromine atom with other functional groups or modifying the phenyl ring could lead to compounds with enhanced biological activity or improved pharmacokinetic properties. Such modifications are often explored using techniques such as cross-coupling reactions, nucleophilic substitutions, or other methods that allow for precise control over molecular structure.

In conclusion,5-(3-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228660-62-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its role as a versatile intermediate and lead compound underscores its importance in ongoing research efforts aimed at discovering new therapeutic agents. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens,5-(3-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid is likely to remain at the forefront of medicinal chemistry investigations.